Cas no 941904-46-7 (N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide
• CAS No: 941904-46-7
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 6511663
• Update Time: 2025-06-15

N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide
• N-(2,6-dimethylphenyl)-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide

• Inchi： 1S/C22H28N2O3S/c1-16-10-12-20(13-11-16)28(26,27)24-14-5-4-9-19(24)15-21(25)23-22-17(2)7-6-8-18(22)3/h6-8,10-13,19H,4-5,9,14-15H2,1-3H3,(H,23,25)
• InChI Key： CMJGUPIJRDWILO-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CC1CCCCN1S(C1=CC=C(C)C=C1)(=O)=O

Additional information on N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide

N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide (CAS No. 941904-46-7): An Overview

N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide (CAS No. 941904-46-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a unique combination of aromatic and aliphatic moieties, making it a valuable candidate for various biological studies and potential therapeutic applications.

The structure of N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide is characterized by a piperidine ring substituted with a 2,6-dimethylphenyl group and a 4-methylbenzenesulfonyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which have been the focus of numerous scientific investigations. Recent studies have highlighted its potential as a modulator of various biological pathways, particularly in the context of neurodegenerative diseases and inflammatory conditions.

In the realm of medicinal chemistry, N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide has been explored for its ability to interact with specific protein targets. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which play crucial roles in signal transduction pathways. GPCRs are involved in a wide range of physiological processes, including neurotransmission, immune responses, and cellular homeostasis. The compound's ability to modulate these receptors has led to its evaluation as a potential therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis.

Recent advancements in computational chemistry have also contributed to our understanding of N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide. Molecular docking studies have provided insights into its binding affinity and selectivity for specific protein targets. These computational models have been validated through experimental data, further supporting the compound's potential as a lead molecule for drug development.

In addition to its pharmacological properties, the synthesis and purification of N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide have been optimized to ensure high yield and purity. Various synthetic routes have been reported in the literature, each offering unique advantages in terms of efficiency and scalability. The choice of synthetic method often depends on the specific application and the desired scale of production.

The safety profile of N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide has also been extensively studied. Preclinical toxicology assessments have indicated that the compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), ongoing safety evaluations are essential to ensure its safe use in clinical settings.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating favorable pharmacokinetic properties and tolerability profiles. These findings have paved the way for further clinical investigations and potential approval for therapeutic use.

In conclusion, N-(2,6-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide (CAS No. 941904-46-7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research efforts are expected to uncover additional applications and refine its use in clinical settings.